N-butyl-4-chloro-3-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-butyl-4-chloro-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C16H23ClN2O3S/c1-2-3-9-18-16(20)13-7-8-14(17)15(12-13)23(21,22)19-10-5-4-6-11-19/h7-8,12H,2-6,9-11H2,1H3,(H,18,20)
• InChI Key: YPWIVSQTOAFRPI-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=C(C=C1)Cl)S(=O)(=O)N2CCCCC2
• Molecular Formula: C16H23ClN2O3S
• Molecular Weight: 358.9 g/mol

Description

“N-butyl-4-chloro-3-(piperidin-1-ylsulfonyl)benzamide” is a chemical compound. It is available from suppliers such as ChemBridge Corporation. Piperidines, which are part of this compound, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of piperidine derivatives, like our compound, has been a subject of many scientific studies. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of similar compounds has been reported. For instance, “N-BUTYL-3-NITRO-4-(1-PIPERIDINYL)BENZAMIDE” has a linear formula of C16H23N3O3.

Chemical Reactions Analysis

Piperidines undergo various intra- and intermolecular reactions leading to the formation of various derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the biological system they interact with. Some piperidine derivatives have shown anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Future Directions

The future research directions could involve the development of more efficient synthesis methods for piperidine derivatives, and the exploration of their potential pharmacological applications.